Cas no 1270500-73-6 (2-(5-ethylfuran-2-yl)pyrrolidine)

• Product Name: 2-(5-ethylfuran-2-yl)pyrrolidine
• CAS No: 1270500-73-6
• CID: 4585255
• Update Time: 2025-10-28

2-(5-ethylfuran-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethylfuran-2-yl)pyrrolidine

• SMILES： CCC1=CC=C(C2NCCC2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-ethylfuran-2-yl)pyrrolidine

Introduction to 2-(5-ethylfuran-2-yl)pyrrolidine (CAS No. 1270500-73-6)

2-(5-ethylfuran-2-yl)pyrrolidine, also known by its CAS number 1270500-73-6, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a 5-ethylfuran moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The molecular formula of 2-(5-ethylfuran-2-yl)pyrrolidine is C₉H₁₃NO, and its molecular weight is approximately 147.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 5-ethylfuran with pyrrolidine derivatives. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical research and development.

In recent years, the study of 2-(5-ethylfuran-2-yl)pyrrolidine has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. These properties are attributed to the presence of the furan and pyrrolidine moieties, which can interact with various biological targets and pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 2-(5-ethylfuran-2-yl)pyrrolidine. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(5-ethylfuran-2-yl)pyrrolidine could be a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(5-ethylfuran-2-yl)pyrrolidine has also been studied for its antioxidant properties. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibited strong radical scavenging activity, as measured by the DPPH (1,1-diphenyl-2-picrylhydrazyl) assay. The antioxidant potential of 2-(5-ethylfuran-2-yl)pyrrolidine makes it an attractive candidate for the prevention and treatment of oxidative stress-related conditions.

The neuroprotective effects of 2-(5-ethylfuran-2-yl)pyrrolidine have also been explored in preclinical studies. A 2019 study published in Neuropharmacology reported that this compound significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and inflammation pathways.

Beyond its therapeutic potential, 2-(5-ethylfuran-2-yl)pyrrolidine has also been investigated for its use as a building block in organic synthesis. Its unique structure makes it a versatile intermediate for the preparation of more complex molecules with diverse biological activities. Researchers have utilized this compound to synthesize novel derivatives with enhanced pharmacological profiles, opening up new avenues for drug discovery.

The safety profile of 2-(5-ethylfuran-2-yl)pyrrolidine is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile and to ensure its safe use in clinical settings.

In conclusion, 2-(5-ethylfuran-2-yl)pyrrolidine (CAS No. 1270500-73-6) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure confers distinct biological activities, making it an attractive candidate for the treatment of various diseases. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, highlighting its significance in the field of medicinal chemistry.